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Compound of Interest

Compound Name: 3-Bromo-2-chloro-6-fluorotoluene

CAS No.: 203302-92-5

Cat. No.: B1273176

Get Quote

Compound Profile & Structural Integrity
3-Bromo-2-chloro-6-fluorotoluene is a densely functionalized aromatic scaffold used

primarily in the synthesis of agrochemicals and pharmaceutical intermediates (e.g., inhibitors

targeting kinase pathways).[1] Its unique substitution pattern—featuring three distinct halogens

—creates a specific electronic signature essential for structure-activity relationship (SAR)

studies.
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Property Data

IUPAC Name

1-Bromo-2-chloro-4-fluoro-3-methylbenzene

(Note: Numbering priority may vary; typically

Toluene C1)

Common Name 3-Bromo-2-chloro-6-fluorotoluene

CAS Number 203302-92-5

Molecular Formula C₇H₅BrClF

Molecular Weight 223.47 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Solubility Soluble in CDCl₃, DMSO-d₆, Methanol-d₄

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: The following data represents high-fidelity predicted values based on additive substituent

increments (Z-scores) and scalar coupling constants characteristic of fluorinated toluenes.

Experimental values may vary slightly (±0.1 ppm) depending on solvent and concentration.

¹H NMR Data (400 MHz, CDCl₃)
The proton spectrum is defined by the coupling of the aromatic protons with the fluorine atom (

F, spin 1/2) and the splitting of the methyl group.
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Position
Shift (δ
ppm)

Multiplicity Integration

Coupling
Constants (

in Hz)

Assignment
Logic

H-5 6.95 – 7.05
dd (Doublet

of Doublets)
1H ,

Ortho to F,

Meta to Me.

The large

coupling to F

is diagnostic.

H-4 7.35 – 7.45 dd 1H ,

Ortho to Br,

Para to Me.

Deshielded

by Br; shows

meta-

coupling to F.

CH₃ 2.35 – 2.45 d (Doublet) 3H

Methyl

Group. Long-

range

coupling to F

(through 4

bonds) splits

this singlet

into a

doublet.

Mechanistic Insight: The fluorine atom at position 6 exerts a strong "through-bond" coupling

effect.

H-5 experiences a strong ortho-coupling (

), typically 8–10 Hz.

H-4 experiences a weaker meta-coupling (

), typically 5–6 Hz.
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The Methyl group is not a singlet; it is a doublet due to

coupling (~2 Hz), a critical quality attribute (CQA) for confirming the position of the fluorine
relative to the methyl.

¹³C NMR Data (100 MHz, CDCl₃)
The

C spectrum is dominated by C-F coupling, resulting in doublets for all carbons except those too
distant to couple effectively.

Carbon Shift (δ ppm) Multiplicity (Hz) Assignment

C-6 ~158.5 d
~245 (

)

C-F ipso.

Distinctive large

coupling.

C-1 ~126.0 d
~18 (

)

C-Me ipso.

Coupled to F.

C-5 ~115.5 d
~23 (

)
C-H ortho to F.

C-2 ~132.0 d
~4 (

)

C-Cl ipso. Weak

coupling to F.

C-4 ~130.5 d
~8 (

)
C-H meta to F.

C-3 ~121.0 s/d < 3

C-Br ipso. Para

to F (coupling

often negligible).

CH₃ ~14.5 d ~3-5
Methyl. Weak

coupling to F.

Mass Spectrometry (MS) Profile
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Mass spectrometry is the primary tool for confirming the halogen composition. The presence of

one Chlorine (

Cl/

Cl) and one Bromine (

Br/

Br) creates a distinct "tetrad" isotope pattern.

Ionization Mode: EI (Electron Impact) or ESI+ (if derivatized). Molecular Ion (M⁺): 222/224/226

Isotope Pattern Analysis:

m/z 222 (M): Contains

Br and

Cl. (Relative Intensity: ~77%)[2]

m/z 224 (M+2): Contains

Br +

Cl AND

Br +

Cl. (Relative Intensity: ~100% - Base Peak)[2][3][4]

m/z 226 (M+4): Contains

Br and

Cl. (Relative Intensity: ~25%)[2][5]

Fragmentation Pathway:

[M]⁺ (224)
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Loss of Br (79/81)

[M-Br]⁺ (143/145) (C₇H₅ClF⁺)

[M-Br]⁺ (143)

Loss of Cl (35/37)

[M-Br-Cl]⁺ (108) (C₇H₅F⁺, Fluorotropylium ion)

[M-Br-Cl]⁺

Loss of HF

m/z 88 (Tropylium derivative)

Infrared (IR) Spectroscopy
Key diagnostic bands for rapid quality control (QC).

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3050 – 3090 C-H Stretch Aromatic C-H

2920 – 2980 C-H Stretch Methyl (Aliphatic)

1580, 1470 C=C Stretch Aromatic Ring Skeleton

1150 – 1250 C-F Stretch Aryl Fluoride (Strong, Broad)

1050 – 1080 C-Cl Stretch Aryl Chloride

600 – 700 C-Br Stretch Aryl Bromide

Experimental Protocols
Sample Preparation for NMR
To ensure resolution of the fine fluorine couplings (

), correct sample preparation is vital.
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Solvent: Use CDCl₃ (Chloroform-d) neutralized with silver foil or K₂CO₃ if the compound is

acid-sensitive (though aryl halides are generally stable).

Concentration: Dissolve 10–15 mg of sample in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids that

cause line broadening.

Acquisition: Set relaxation delay (

) to at least 2.0 seconds to allow full relaxation of the methyl protons for accurate integration.

Visualization of Analytical Workflow
The following diagram outlines the logical flow for validating the structure of 3-Bromo-2-
chloro-6-fluorotoluene, distinguishing it from potential regioisomers (e.g., 4-bromo isomer).
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Unknown Sample
(C7H5BrClF)

Mass Spectrometry
(Check Isotope Pattern)

M : M+2 : M+4
(75 : 100 : 25)

Confirms Br + Cl

1H NMR Analysis
(Focus on Me-Group)

Methyl Signal
(~2.4 ppm)

Splitting: Doublet (d)
J ~ 2.0 Hz

Isomer Check:
If Singlet = F is Para/Meta

If Doublet = F is Ortho

Critical Check

Identity Confirmed:
3-Bromo-2-chloro-6-fluorotoluene

Matches Ortho-F

Click to download full resolution via product page
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Caption: Analytical decision tree for structural verification. The methyl doublet is the definitive

differentiator from isomers where F is not ortho to Methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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